Cas no 874787-58-3 (N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3,4-dimethyl-N-(2-methylpropyl)benzene-1-sulfonamide)

• Product Name: N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3,4-dimethyl-N-(2-methylpropyl)benzene-1-sulfonamide
• CAS No: 874787-58-3
• MF: C₁₆H₂₅NO₄S₂
• MW: 359.504002332687
• CID: 6173657
• PubChem ID: 16270073
• Update Time: 2025-05-21

N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3,4-dimethyl-N-(2-methylpropyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3,4-dimethyl-N-(2-methylpropyl)benzene-1-sulfonamide
• Z45480675
• AKOS000969118
• N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-isobutyl-3,4-dimethylbenzenesulfonamide
• 874787-58-3
• N-(1,1-dioxothiolan-3-yl)-3,4-dimethyl-N-(2-methylpropyl)benzenesulfonamide
• F2547-0108
• AKOS016869970

• Inchi： 1S/C16H25NO4S2/c1-12(2)10-17(15-7-8-22(18,19)11-15)23(20,21)16-6-5-13(3)14(4)9-16/h5-6,9,12,15H,7-8,10-11H2,1-4H3
• InChI Key： IDZHCWDEQAYDJV-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)N(CC(C)C)S(C1C=CC(C)=C(C)C=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 359.12250063g/mol
• Monoisotopic Mass: 359.12250063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 88.3Ų

Additional information on N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3,4-dimethyl-N-(2-methylpropyl)benzene-1-sulfonamide

N-(1,1-Dioxo-1λ6-Thiolan-3-yl)-3,4-Dimethyl-N-(2-Methylpropyl)Benzene-1-Sulfonamide: A Comprehensive Overview

The compound with CAS No 874787-58-3, known as N-(1,1-dioxo-1λ6-thiolan-3-yl)-3,4-dimethyl-N-(2-methylpropyl)benzene-1-sulfonamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a sulfonamide group attached to a benzene ring substituted with methyl groups and a thiolane moiety. The presence of these functional groups makes it a versatile compound with unique chemical properties.

Recent studies have highlighted the importance of sulfonamides in drug design due to their ability to act as bioisosteres of carboxylic acids and amides. The benzene ring in this compound serves as a rigid platform for further functionalization, while the thiolane moiety introduces additional stereochemical complexity. This combination makes the compound an attractive candidate for exploring new drug leads or advanced materials.

One of the key features of N-(1,1-dioxo-1λ6-thiolan-3-yl)-3,4-dimethyl-N-(2-methylpropyl)benzene-1-sulfonamide is its stability under various chemical conditions. Research has shown that the sulfonamide group enhances the molecule's resistance to hydrolysis, making it suitable for applications in harsh environments. Additionally, the steric hindrance introduced by the methyl groups on the benzene ring can influence the compound's reactivity and selectivity in catalytic processes.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have made it possible to achieve higher yields and better purity levels during the synthesis of such complex molecules. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the formation of the sulfonamide bond efficiently.

In terms of applications, N-(1,1-dioxo-1λ6-thiolan-3-yl)-3,4-dimethyl-N-(2-methylpropyl)benzene-1-sulfonamide has shown promise in several areas. In pharmaceutical chemistry, it has been explored as a potential lead compound for anti-inflammatory and analgesic agents due to its ability to modulate key enzymes involved in inflammatory pathways. Furthermore, its structural similarity to certain bioactive compounds suggests that it could serve as a scaffold for developing novel therapeutic agents.

Another area where this compound has garnered interest is in materials science. The unique combination of functional groups in this molecule makes it an ideal candidate for designing advanced polymers or coatings with tailored properties such as high thermal stability or enhanced mechanical strength. Researchers are actively investigating its potential as a building block for next-generation materials.

From an environmental perspective, understanding the degradation pathways of N-(1,1-dioxo-1λ6-thiolan-3-yl)-3,4-dimethyl-N-(2-methylpropyl)benzene-1-sulfonamide is crucial for assessing its environmental impact. Recent studies have focused on its biodegradability under aerobic and anaerobic conditions, with findings suggesting that it undergoes slow degradation due to its stable sulfonamide group.

In conclusion, N-(1,1-dioxo-1λ6-thiolan-3-yl)-3,4-dimethyl-N-(2-methylpropyl)benzene-1-sulfonamide (CAS No 874787-58-) is a multifaceted compound with significant potential across various fields. Its unique structure and chemical properties make it an invaluable tool for researchers in drug discovery and materials science alike. As ongoing research continues to uncover new applications and insights into its behavior, this compound is poised to play an increasingly important role in advancing modern chemistry.